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Compound of Interest

Compound Name: Benzoylhypaconine

Cat. No.: B8069442 Get Quote

Disclaimer: Initial searches for "Benzoylhypaconine" did not yield any relevant results. It is

highly likely that this is a misspelling of Benzoylecgonine, the primary metabolite of cocaine.

This guide will, therefore, focus on Benzoylecgonine.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the molecular and analytical aspects of

Benzoylecgonine.

Molecular Profile
Benzoylecgonine is the main metabolite of cocaine, formed in the liver through hydrolysis by

carboxylesterases. Its detection in urine is a primary indicator of recent cocaine use.

Table 1: Physicochemical Properties of Benzoylecgonine

Property Value

Molecular Formula C₁₆H₁₉NO₄[1][2][3][4]

Molecular Weight 289.33 g/mol [1][2]

IUPAC Name
(1R,2R,3S,5S)-3-(benzoyloxy)-8-methyl-8-

azabicyclo[3.2.1]octane-2-carboxylic acid[1]

CAS Number 519-09-5[1][2][3][4]
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A crucial aspect of Benzoylecgonine research and monitoring is its extraction from biological

matrices, most commonly urine. The following is a detailed protocol for the solid-phase

extraction (SPE) of Benzoylecgonine from urine for subsequent analysis, for example, by gas

chromatography-mass spectrometry (GC-MS).

Protocol: Solid-Phase Extraction of Benzoylecgonine from Urine

This protocol is adapted from a method utilizing polymer-based cation-exchange extraction

columns.[1][5]

2.1. Materials and Reagents

Urine sample

Benzoylecgonine-d₃ (internal standard)

1.0 M Phosphate buffer (pH 6.0)

Deionized water

0.1 M HCl

Methanol

Ethyl acetate

Polymer-based cation-exchange SPE columns

Positive pressure extraction manifold (e.g., Speedisk 48)

Conical glass tubes

Nitrogen evaporator

GC-MS system

2.2. Sample Preparation
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To 2 mL of the urine sample in a conical glass tube, add 0.1 mL of the internal standard

(Benzoylecgonine-d₃, 0.002 mg/mL).

Add 0.1 mL of 1.0 M phosphate buffer (pH 6.0) and vortex to mix.

2.3. Solid-Phase Extraction Procedure

Place the SPE columns onto the positive pressure extraction manifold. No preconditioning of

the columns is required.

Pour the prepared urine samples into the SPE columns.

Apply positive pressure (2 to 5 psi) to the columns to pass the sample through.

Wash the column with 1 mL of deionized water.

Apply 1 mL of 0.1 M HCl to the column.

Dry the column for 2 minutes under pressure.

Apply 1 mL of methanol to the column.

Apply 1 mL of ethyl acetate to the column.

Elute the analyte from the column with a suitable solvent into a clean collection tube.

Evaporate the eluate to dryness under a stream of nitrogen.

2.4. Derivatization and Analysis

The dried extract is then derivatized, for instance, using pentafluoropropionic anhydride and

pentafluoropropanol, to make it suitable for GC-MS analysis.

Reconstitute the derivatized sample in 0.06 mL of ethyl acetate for injection into the GC-MS

system.[1]
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As Benzoylecgonine is a metabolite of cocaine, the signaling pathways affected by cocaine are

of high relevance. One such critical pathway implicated in the neuronal effects of cocaine is the

Akt/GSK3 signaling pathway.[4][6][7] Cocaine administration has been shown to decrease the

phosphorylation of Akt, leading to an increase in the activity of Glycogen Synthase Kinase 3

(GSK3).[4][6]
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Caption: Simplified diagram of the Akt/GSK3 signaling pathway affected by cocaine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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